Cas no 23012-11-5 (2,5-dimethyl-1,3-oxazole)

2,5-dimethyl-1,3-oxazole structure
2,5-dimethyl-1,3-oxazole structure
Product Name:2,5-dimethyl-1,3-oxazole
CAS No:23012-11-5
MF:C5H7NO
MW:97.1151812076569
MDL:MFCD18250011
CID:284447
PubChem ID:89961
Update Time:2025-09-20

2,5-dimethyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2,5-dimethyl-
    • 2,5-dimethyl-1,3-oxazole
    • 2,4-Dimethyloxazol
    • 2,5-Dimethyl-1,3-oxazol
    • 2,5-Dimethyl-oxazol
    • 2,5-Dimethyloxazole
    • EINECS 245-380-0
    • Oxazole,2,5-dimethyl
    • 2,5-Dimethyl-oxazole
    • AC5679
    • AB72158
    • NS00048224
    • SY040818
    • DTXSID80177567
    • 23012-11-5
    • A924155
    • NSAUQTCATRWAJC-UHFFFAOYSA-N
    • 2, 5-dimethyl-1, 3-oxazole
    • 9N2TP6H91D
    • EN300-194809
    • AKOS027326012
    • CHEBI:195691
    • Oxazole, 2,5-dimethyl
    • MFCD18250011
    • UNII-9N2TP6H91D
    • Q27272771
    • CS-0214804
    • DTXCID40100058
    • MDL： MFCD18250011
    • Inchi： 1S/C5H7NO/c1-4-3-6-5(2)7-4/h3H,1-2H3
    • InChI Key： NSAUQTCATRWAJC-UHFFFAOYSA-N
    • SMILES： O1C(C)=NC=C1C

Computed Properties

  • Exact Mass: 97.05280
  • Monoisotopic Mass: 97.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 65.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 0.9958
  • Boiling Point: 181.64°C (rough estimate)
  • Flash Point: 30°C
  • Refractive Index: 1.4385
  • PSA: 26.03000
  • LogP: 1.29140

2,5-dimethyl-1,3-oxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-dimethyl-1,3-oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY040818-1g
2,5-Dimethyloxazole
 23012-11-5 ≥95%
1g
 ¥5250.00 2025-04-16
eNovation Chemicals LLC
D776409-1g
2,5-Dimethyloxazole
 23012-11-5 95%
1g
 $680 2024-07-20
eNovation Chemicals LLC
Y1301522-1g
2,5-Dimethyl-oxazole
 23012-11-5 95%
1g
 $725 2024-07-28
eNovation Chemicals LLC
Y1301522-5g
2,5-Dimethyl-oxazole
 23012-11-5 95%
5g
 $2675 2024-07-28
Enamine
EN300-194809-0.05g
2,5-dimethyl-1,3-oxazole
 23012-11-5 95%
0.05g
 $157.0 2023-09-17
Enamine
EN300-194809-0.1g
2,5-dimethyl-1,3-oxazole
 23012-11-5 95%
0.1g
 $234.0 2023-09-17
Enamine
EN300-194809-0.25g
2,5-dimethyl-1,3-oxazole
 23012-11-5 95%
0.25g
 $334.0 2023-09-17
Enamine
EN300-194809-0.5g
2,5-dimethyl-1,3-oxazole
 23012-11-5 95%
0.5g
 $526.0 2023-09-17
Enamine
EN300-194809-1.0g
2,5-dimethyl-1,3-oxazole
 23012-11-5 95%
1g
 $674.0 2023-06-01
Enamine
EN300-194809-2.5g
2,5-dimethyl-1,3-oxazole
 23012-11-5 95%
2.5g
 $1416.0 2023-09-17

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